Cas no 717-28-2 (1,4-Piperazinediacetic acid, 2-oxo-)

1,4-Piperazinediacetic acid, 2-oxo- structure
717-28-2 structure
Product name:1,4-Piperazinediacetic acid, 2-oxo-
CAS No:717-28-2
MF:C8H12N2O5
MW:216.191282272339
CID:976695
PubChem ID:11106762

1,4-Piperazinediacetic acid, 2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Piperazinediacetic acid, 2-oxo-
    • 2-[4-(carboxymethyl)-3-oxopiperazin-1-yl]acetic acid
    • SCHEMBL7140993
    • DTXSID00455430
    • 717-28-2
    • FCXSSZUUTJINKK-UHFFFAOYSA-N
    • Inchi: InChI=1S/C8H12N2O5/c11-6-3-9(4-7(12)13)1-2-10(6)5-8(14)15/h1-5H2,(H,12,13)(H,14,15)
    • InChI Key: FCXSSZUUTJINKK-UHFFFAOYSA-N
    • SMILES: C1CN(C(=O)CN1CC(=O)O)CC(=O)O

Computed Properties

  • Exact Mass: 216.07462149g/mol
  • Monoisotopic Mass: 216.07462149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.5
  • Topological Polar Surface Area: 98.2Ų

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